Cas no 17170-66-0 (2-Bornanol,3-[[[2-(diethylamino)ethyl]ethylamino]methyl]-, benzilate (ester) (8CI))

• Product name: 2-Bornanol,3-[[[2-(diethylamino)ethyl]ethylamino]methyl]-, benzilate (ester) (8CI)
• CAS No: 17170-66-0
• MF: C₃₃H₄₈N₂O₃
• MW: 520.74582
• CID: 164002
• PubChem ID: 167626

2-Bornanol,3-[[[2-(diethylamino)ethyl]ethylamino]methyl]-, benzilate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Bornanol,3-[[[2-(diethylamino)ethyl]ethylamino]methyl]-, benzilate (ester) (8CI)
• [2-[[2-(diethylamino)ethyl-ethylamino]methyl]-4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl] 2-hydroxy-2,2-diphenylacetate
• Benzeneacetic acid, alpha-hydroxy-alpha-phenyl-, 3-(((2-(diethylamino)ethyl)ethylamino)methyl)-1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester
• Benzilato di N-etil, N-(beta-dietilaminoetil)-3-aminometil-2-bornanolo [Italian]
• 17170-66-0
• fc-141b
• Benzilato di N-etil, N-(beta-dietilaminoetil)-3-aminometil-2-bornanolo
• 3-({[2-(Diethylamino)ethyl](ethyl)amino}methyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl hydroxy(diphenyl)acetate
• 2-Bornanol, 3-[[[2-(diethylamino)ethyl]ethylamino]methyl]-, benzilate (ester)
• 2-Bornanol, 3-(((2-(diethylamino)ethyl)ethylamino)methyl)-, benzilate (ester)
• DTXSID10938022

• Inchi： InChI=1S/C33H48N2O3/c1-7-34(8-2)22-23-35(9-3)24-27-28-20-21-32(6,31(28,4)5)29(27)38-30(36)33(37,25-16-12-10-13-17-25)26-18-14-11-15-19-26/h10-19,27-29,37H,7-9,20-24H2,1-6H3
• InChI Key： WOKDVKWDLGSMRD-UHFFFAOYSA-N
• SMILES： CCN(CCN(CC1C2CCC(C2(C)C)(C)C1OC(C(C1=CC=CC=C1)(O)C1=CC=CC=C1)=O)CC)CC

Computed Properties

• Exact Mass: 520.36674
• Monoisotopic Mass: 520.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 559.3°C at 760 mmHg
• Flash Point: 292°C
• Refractive Index: 1.577
• PSA: 53.01